2-cyclopropyl-5-fluoro-4-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-7H-pyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C18H20FN7/c1-11-14(19)18(24-15(23-11)12-2-3-12)26-8-6-25(7-9-26)17-13-4-5-20-16(13)21-10-22-17/h4-5,10,12H,2-3,6-9H2,1H3,(H,20,21,22)
• InChI Key: VUFCFQIOUCLZJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC=NC5=C4C=CN5)F
• Molecular Formula: C18H20FN7
• Molecular Weight: 353.4 g/mol
• CAS No.: 2640949-34-2

Description

This compound is a pyrimidine derivative featuring a cyclopropyl group at position 2, fluorine at position 5, a methyl group at position 4, and a piperazine moiety linked to a 7H-pyrrolo[2,3-d]pyrimidine system at position 4. Such derivatives are frequently explored as kinase inhibitors or modulators of signaling pathways, particularly targeting proteins like STAT6 (Signal Transducer and Activator of Transcription 6) . The cyclopropyl group may enhance metabolic stability, while the fluorine atom improves bioavailability through increased lipophilicity and electronegativity. The piperazine-pyrrolopyrimidine side chain likely contributes to target binding and solubility .

Mechanism of Action

Target of Action

Similar compounds, such as pyrrolo[2,3-d]pyrimidine derivatives, have been found to exhibit significant activity against egfr, her2, vegfr2, and cdk2 enzymes. These enzymes play crucial roles in cell signaling pathways, particularly those involved in cell growth and proliferation.

Mode of Action

It’s likely that it interacts with its targets (potentially egfr, her2, vegfr2, and cdk2 enzymes) by binding to their active sites, thereby inhibiting their activity. This inhibition can lead to changes in the cell signaling pathways that these enzymes are involved in, potentially leading to effects such as cell cycle arrest or apoptosis.

Pharmacokinetics

The compound’s molecular weight, as provided by sigma-aldrich, suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol generally have better absorption and distribution in the body.

Result of Action

Similar compounds have been found to induce cell cycle arrest and apoptosis in cancer cells. This is often accompanied by an increase in proapoptotic proteins such as caspase-3 and Bax, and a decrease in antiapoptotic proteins such as Bcl-2.

Biochemical Analysis

Biochemical Properties

The compound 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine has been reported to interact with various enzymes and proteins. It has been found to have potent activities against FGFR1, 2, and 3

Cellular Effects

The effects of 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine on cells are diverse. It has been reported to inhibit cell proliferation and induce apoptosis in breast cancer 4T1 cells. It also significantly inhibits the migration and invasion of 4T1 cells.

Molecular Mechanism

It is known to inhibit FGFR signaling pathway, which plays an essential role in various types of tumors.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Overview

The table below compares the target compound with analogs from literature and patents:

Compound	Core Structure	Key Substituents	Biological Target	Key Findings	Reference
Target: 2-cyclopropyl-5-fluoro-4-methyl-6-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	Pyrimidine	Cyclopropyl, fluoro, methyl, piperazinyl-pyrrolopyrimidine	Likely STAT6	Hypothesized improved metabolic stability and solubility due to cyclopropyl and piperazine	—
AS1810722 (Compound 24)	7H-pyrrolo[2,3-d]pyrimidine	3,5-Difluorobenzyl, aminophenylpiperazine	STAT6	Potent STAT6 inhibition (IC₅₀ = 12 nM); moderate CYP3A4 inhibition
7-(4-chlorophenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine	7H-pyrrolo[2,3-d]pyrimidine	4-Chlorophenyl, 4-fluorophenylpiperazine, phenyl	Undisclosed	Structural emphasis on aryl substituents; potential kinase inhibition
4-chloro-5-fluoro-7-[1-(5-methylpyridin-2-yl)piperidin-4-yl]pyrrolo[2,3-d]pyrimidine	Pyrrolo[2,3-d]pyrimidine	Chloro, fluoro, piperidinyl-methylpyridine	Undisclosed	Piperidine linker may reduce solubility compared to piperazine analogs
Patent compounds (e.g., 2-(1,3-benzodioxol-5-yl)-7-[(3R,5S)-3,5-dimethylpiperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one)	Pyrido[1,2-a]pyrimidin-4-one	Benzodioxol, dimethylpiperazine	Likely kinase targets	Piperazine modifications for selectivity; pyrido-pyrimidinone core divergence

Key Comparative Insights

(a) Core Structure Variations

• Pyrrolo[2,3-d]pyrimidine vs. Pyrido[1,2-a]pyrimidinone: The target compound and AS1810722 share a pyrrolopyrimidine core, which is critical for STAT6 inhibition . In contrast, patent compounds from use a pyrido-pyrimidinone scaffold, suggesting divergent target selectivity (e.g., kinase vs. STAT pathways) .

(b) Substituent Effects on Activity

• Piperazine vs. Piperidine: The target’s piperazine linker may improve solubility compared to the piperidine group in ’s compound .
• Fluorine and Cyclopropyl : The target’s 5-fluoro and 2-cyclopropyl groups likely enhance metabolic stability relative to AS1810722’s 3,5-difluorobenzyl group, which may increase CYP3A4 inhibition risks .

(c) Aryl Substitutions

• ’s compound uses bulky aryl groups (4-chlorophenyl, 4-fluorophenyl), which could improve binding affinity but reduce solubility. The target’s methyl and cyclopropyl substituents balance lipophilicity and steric effects .

Research Findings and Implications

• STAT6 Inhibition: AS1810722 demonstrates that pyrrolopyrimidine derivatives with optimized piperazine side chains achieve nanomolar STAT6 inhibition . The target compound’s cyclopropyl group may further reduce off-target CYP interactions.
• Solubility and Bioavailability : Piperazine-containing analogs (target and AS1810722) are predicted to outperform piperidine derivatives () in solubility due to increased polarity .